Cas no 1185533-39-4 (2-Methyl-6,7,8,9-tetrahydro-5H-pyrazolo[1',5':1,2]pyrimido[4,5-d]azepin-10-ol dihydrochloride)

• Product Name: 2-Methyl-6,7,8,9-tetrahydro-5H-pyrazolo[1',5':1,2]pyrimido[4,5-d]azepin-10-ol dihydrochloride
• CAS No: 1185533-39-4
• MF: C₁₁H₁₆Cl₂N₄O
• MW: 291.1769
• CID: 5094523
• Update Time: 2022-10-14

2-Methyl-6,7,8,9-tetrahydro-5H-pyrazolo[1',5':1,2]pyrimido[4,5-d]azepin-10-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• OUTPPWIBOVJBRU-UHFFFAOYSA-N
• 2-Methyl-6,7,8,9-tetrahydro-5H-pyrazolo[1',5':1,2]pyrimido[4,5-d]azepin-10-ol dihydrochloride

• Inchi： 1S/C11H14N4O.2ClH/c1-7-6-10-13-9-3-5-12-4-2-8(9)11(16)15(10)14-7;;/h6,12,14H,2-5H2,1H3;2*1H
• InChI Key： YYGNPQBEQPTCSC-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O=C1C2=C(C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])N=C2C([H])=C(C([H])([H])[H])N([H])N12

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 447
• Topological Polar Surface Area: 56.7